![molecular formula C9H17N3O B6284135 1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one CAS No. 2385596-12-1](/img/no-structure.png)
1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one
Description
“1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one” is a chemical compound that belongs to the class of 1,4-diazepines . These are two nitrogen-containing seven-membered heterocyclic compounds . The compound has a molecular weight of 177.21 .
Synthesis Analysis
1,4-Diazepines, including “1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one”, have been synthesized by scientists for several decades due to their medicinal importance . An efficient procedure for the synthesis of 1,4-diazepine derivatives involves the reaction of ketimine intermediates with aldehydes in the presence of Keggin-type heteropolyacids .Safety and Hazards
The safety information available indicates that “1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one” has some hazards associated with it. The hazard statements include H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
1,4-diazepine derivatives, including “1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one”, could be explored for potential use in the pharmaceutical industries due to their significant biological activities . The development of mild and efficient protocols for their preparation continues to be a challenging endeavor in synthetic organic chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one involves the cyclization of a precursor compound through a series of reactions.", "Starting Materials": [ "2-methyl-1,2,3,4,5,6,7,8-octahydroquinoline", "ethyl chloroformate", "sodium azide", "sodium hydride", "methyl iodide", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "ethanol" ], "Reaction": [ "The synthesis begins with the reaction of 2-methyl-1,2,3,4,5,6,7,8-octahydroquinoline with ethyl chloroformate in the presence of sodium hydride to form the corresponding carbamate.", "The carbamate is then treated with sodium azide to form the corresponding azide.", "The azide is reduced with sodium borohydride to form the corresponding amine.", "The amine is then methylated with methyl iodide to form the corresponding quaternary ammonium salt.", "The quaternary ammonium salt is then cyclized with acetic anhydride in the presence of sulfuric acid to form the desired compound.", "The crude product is then purified by recrystallization from ethanol and water, and the final product is obtained as a white solid." ] } | |
CAS RN |
2385596-12-1 |
Product Name |
1-methyl-decahydro-1H-pyrido[3,4-b][1,4]diazepin-4-one |
Molecular Formula |
C9H17N3O |
Molecular Weight |
183.3 |
Purity |
90 |
Origin of Product |
United States |
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